6'-Bromo-4,4-difluoro-8'-methyl-2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione

• Molecular Formula: C13H13BrF2N2O2
• Molecular Weight: 347.15 g/mol
• IUPAC Name: 6-bromo-4',4'-difluoro-8-methylspiro[2H-imidazo[1,5-a]pyridine-3,1'-cyclohexane]-1,5-dione
• InChI: InChI=1S/C13H13BrF2N2O2/c1-7-6-8(14)11(20)18-9(7)10(19)17-13(18)4-2-12(15,16)3-5-13/h6H,2-5H2,1H3,(H,17,19)
• InChI Key: YBHUNRYKMNNFER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=O)NC3(N2C(=O)C(=C1)Br)CCC(CC3)(F)F

Description

6'-Bromo-4,4-difluoro-8'-methyl-2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione is a spirocyclic compound featuring a cyclohexane ring fused to an imidazo[1,5-a]pyridine core. Key substituents include bromo (Br) at position 6', difluoro (F₂) at position 4,4, and methyl (CH₃) at position 8'. Its molecular formula is C₁₃H₁₅BrF₂N₂O₂, with a molecular weight of 333.18 g/mol.

Biological Activity

6'-Bromo-4,4-difluoro-8'-methyl-2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione is a synthetic compound with a complex spirocyclic structure that has garnered attention in medicinal chemistry. Its unique composition includes a bromine atom and difluoromethyl groups, which enhance its biological activity and reactivity. This article reviews the biological properties of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C13H13BrF2N2O2
• Molecular Weight : Approximately 347.17 g/mol
• CAS Number : 1849592-64-8

Research indicates that 6'-Bromo-4,4-difluoro-8'-methyl-2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione acts as an inhibitor of MAP kinase interacting kinase (Mnk). This inhibition is significant for developing therapeutic strategies against various cancers and inflammatory diseases. The compound's ability to modulate signaling pathways involved in cell proliferation and survival makes it a candidate for further investigation in cancer therapy.

Biological Activities

The following table summarizes the biological activities attributed to the compound:

Activity	Description
Mnk Inhibition	Inhibits Mnk activity, impacting cancer cell growth and survival pathways.
Anticancer Potential	Shows promise as a therapeutic agent in various cancer models.
Anti-inflammatory Effects	May reduce inflammation through modulation of specific signaling pathways.
Binding Affinity Studies	Demonstrated strong binding to target proteins relevant in disease processes.

Case Studies and Research Findings

Several studies have explored the biological implications of this compound:

• In Vitro Studies on Cancer Cell Lines :
  • A study demonstrated that 6'-Bromo-4,4-difluoro-8'-methyl-2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione effectively inhibited the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest.
• Mechanistic Insights :
  • Research utilizing biochemical assays revealed that the compound interferes with key signaling pathways involved in tumorigenesis, particularly those regulated by Mnk.
• Comparative Analysis with Analogous Compounds :
  • Similar compounds were analyzed to determine structure-activity relationships (SAR). The presence of bromine and difluoromethyl groups was found to enhance biological activity compared to analogs lacking these functional groups.

Synthesis and Derivatives

The synthesis of 6'-Bromo-4,4-difluoro-8'-methyl-2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione typically involves multi-step organic reactions that can yield various derivatives with potentially enhanced pharmacological properties. These derivatives are crucial for optimizing efficacy and reducing toxicity in therapeutic applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural motifs with the target molecule, differing in substituents, ring size, or halogenation:

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	References
6'-Bromo-8'-methyl-1'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione	Cyclohexane + imidazo[1,5-a]pyridine	Br (6'), CH₃ (8')	311.17	Antimicrobial intermediate; commercial availability
6'-Bromo-8'-chloro-1'H-spiro[cyclopentane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione	Cyclopentane + imidazo[1,5-a]pyridine	Br (6'), Cl (8')	317.57	Discontinued; potential toxicity concerns
6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one	Imidazo[4,5-b]pyridine	Br (6'), CH₃ (1,3)	244.08	Planar structure; hydrogen-bonded dimers
1,3-Diallyl-6-bromo-1H-imidazo[4,5-b]pyridin-2(3H)-one	Imidazo[4,5-b]pyridine	Br (6'), allyl (1,3)	306.16	Anticancer, antibacterial activity
6'-Bromo-8'-methyl-1'H-spiro[cyclopentane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione	Cyclopentane + imidazo[1,5-a]pyridine	Br (6'), CH₃ (8')	297.15	Predicted bp: 564.9°C; pKa: 13.32

Key Comparisons

Cyclopentane derivatives (e.g., CAS 1849592-55-7) show lower molecular weights (297.15 vs. 311.17) and higher predicted boiling points (~565°C vs. ~500°C for cyclohexane analogs), suggesting differences in volatility and solubility .

Halogenation Effects Bromine at position 6' is conserved across analogs, likely contributing to electrophilic reactivity and halogen bonding . The target molecule’s 4,4-difluoro substitution distinguishes it from non-fluorinated analogs. Fluorine enhances metabolic stability and membrane permeability, making the compound more drug-like compared to chloro or methyl derivatives .

Synthetic Routes Similar bromo-imidazopyridines are synthesized via nucleophilic substitution (e.g., allylation with K₂CO₃/DMF in ) or alkylation (e.g., methyl iodide in ).

Pharmacological Potential Imidazo[4,5-b]pyridine derivatives (e.g., ) demonstrate anticancer and antibacterial activity, suggesting the target compound’s spirocyclic variant may share similar mechanisms .

Data Table: Physicochemical Properties

Property	Target Compound	6'-Bromo-8'-methyl (Cyclohexane)	6'-Bromo-8'-chloro (Cyclopentane)
Molecular Weight (g/mol)	333.18	311.17	317.57
Melting Point (°C)	Not reported	Not reported	Not reported
Boiling Point (°C)	~500 (predicted)	Not reported	~565 (predicted)
logP (Lipophilicity)	Estimated ~2.5 (fluorine effect)	~2.1	~2.3
Solubility (mg/mL)	Low (spirocyclic hindrance)	Low	Very low